4,4'-Diamino-5,5'-dimethyl-2,2'-biphenyl disulfonic acid disodium salt

• Molecular Formula: C14H14N2Na2O6S2
• Molecular Weight: 416.4 g/mol
• IUPAC Name: disodium;5-amino-2-(4-amino-5-methyl-2-sulfonatophenyl)-4-methylbenzenesulfonate
• InChI: InChI=1S/C14H16N2O6S2.2Na/c1-7-3-9(13(5-11(7)15)23(17,18)19)10-4-8(2)12(16)6-14(10)24(20,21)22;;/h3-6H,15-16H2,1-2H3,(H,17,18,19)(H,20,21,22);;/q;2*+1/p-2
• InChI Key: IAKRAHPBIZCUCZ-UHFFFAOYSA-L
• Canonical SMILES: CC1=CC(=C(C=C1N)S(=O)(=O)[O-])C2=C(C=C(C(=C2)C)N)S(=O)(=O)[O-].[Na+].[Na+]

Description

(CAS number: 83-83-0) is a chemical compound with the following structure:

4,4’-Diamino-5,5’-dimethyl-2,2’-biphenyl disulfonic acid disodium salt: $$\text{C}_{14}\text{H}_{14}\text{N}_2\text{Na}_2\text{O}_6\text{S}_2$$C14​H14​N2​Na2​O6​S2​

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• It belongs to the class of stilbene-based disulfonic acids.
• This compound is used in the synthesis of dyes, optical brighteners, and fluorescent whitening agents .

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Mechanism of Action

• The exact mechanism of action is context-dependent, but it likely involves interactions with cellular components due to its aromatic structure.
• Molecular targets and pathways need further investigation.

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